Cas no 2137143-85-0 ((2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid
• CAS No: 2137143-85-0
• MF: C₁₃H₁₄N₄O₄
• MW: 290.274662494659
• MDL: MFCD31608350
• CID: 5183934
• PubChem ID: 165495501
• Update Time: 2025-10-28

(2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-342032
• 2137143-85-0
• (2S,4R)-4-azido-1-[(benzyloxy)carbonyl]pyrrolidine-2-carboxylic acid
• (2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid

• MDL： MFCD31608350
• Inchi： 1S/C13H14N4O4/c14-16-15-10-6-11(12(18)19)17(7-10)13(20)21-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,18,19)/t10-,11+/m1/s1
• InChI Key： MCMIVURICADVMC-MNOVXSKESA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C[C@@H](C[C@H]1C(=O)O)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 290.10150494g/mol
• Monoisotopic Mass: 290.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.2Ų

Additional information on (2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid

Introduction to (2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2137143-85-0)

(2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2137143-85-0) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and biochemistry. This compound is characterized by its unique structural features, including an azide group, a benzyloxycarbonyl (Boc) protecting group, and a chiral pyrrolidine backbone. These attributes make it an invaluable building block for the synthesis of complex molecules and bioactive compounds.

The azide group in (2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid is particularly noteworthy due to its reactivity in various chemical transformations. Azides are widely used in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which has become a cornerstone in the development of bioconjugates and functional materials. The azide functionality can also be converted to other functional groups, such as amines, through reduction reactions, providing further synthetic flexibility.

The benzyloxycarbonyl (Boc) protecting group in (2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid is crucial for controlling the reactivity of the amino group during synthetic manipulations. The Boc group can be readily removed under acidic conditions, allowing for sequential functionalization and the construction of complex molecular architectures. This feature is particularly useful in peptide synthesis and the preparation of peptidomimetics, where precise control over the reactivity of amino groups is essential.

The chiral pyrrolidine backbone of (2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid imparts significant stereochemical control to the molecule. Chiral compounds are of great interest in pharmaceutical research due to their potential to exhibit enantioselective biological activities. The specific stereochemistry of this compound can influence its interactions with biological targets, making it a valuable starting material for the synthesis of chiral drugs and biologically active molecules.

Recent studies have highlighted the utility of (2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid in various applications. For instance, researchers have utilized this compound as a key intermediate in the synthesis of novel peptidomimetics with potent anti-cancer properties. The azide functionality has been exploited to introduce bioorthogonal handles for site-specific conjugation with targeting ligands or imaging agents, enhancing the therapeutic efficacy and diagnostic potential of these molecules.

In another study, scientists have employed (2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid in the development of prodrugs designed to improve drug delivery and reduce side effects. The Boc protecting group was selectively removed under physiological conditions, releasing the active drug moiety at the desired site of action. This approach has shown promise in enhancing the pharmacokinetic properties and therapeutic index of various drugs.

The versatility and synthetic potential of (2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid have also been leveraged in the field of materials science. Researchers have incorporated this compound into polymer architectures to create functional materials with tunable properties. The azide functionality has been used to introduce cross-linking sites or reactive handles for post-polymerization modifications, enabling the design of smart materials with applications in drug delivery systems and tissue engineering.

In conclusion, (2S,4R)-4-azido-1-(benzyloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2137143-85-0) is a highly functionalized compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of an azide group, a Boc protecting group, and a chiral pyrrolidine backbone makes it an invaluable building block for the synthesis of complex molecules and bioactive compounds. Ongoing research continues to explore new avenues for its use, further cementing its importance in modern chemical and biochemical research.